5-amino-N-(2,4-dimethylphenyl)-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-amino-N-(2,4-dimethylphenyl)-1H-pyrazole-4-carboxamide, also known as 5-Aminopyrazole-4-carboxamide, is a synthetic compound with a wide range of applications in scientific research. It is a heterocyclic amide that is used as a building block in organic synthesis due to its easily accessible and versatile structure. This compound has been used in the synthesis of various compounds, such as pyrazole derivatives and pyrazolopyrimidines, and has been studied for its potential therapeutic applications. In
Scientific Research Applications
Synthesis and Antitumor Activities
Research has shown that derivatives of 5-amino-N-(2,4-dimethylphenyl)-1H-pyrazole-4-carboxamide can be synthesized and have demonstrated potential antitumor activities against different human cancer cell lines. The synthesis involves the reaction with other chemical entities to produce pyrazolo[1,5-a]-pyrimidine derivatives and Schiff bases, which were then evaluated for their in vitro antitumor properties. The structural elucidation and in vitro antitumor activities of these compounds highlight their potential in cancer research, emphasizing the importance of the structural-activity relationship (SAR) in designing effective antitumor agents (Hafez et al., 2013).
Heterocyclic Synthesis Applications
The compound serves as a key intermediate in the synthesis of various heterocyclic compounds, demonstrating its utility in the creation of polyfunctionalized heterocyclic compounds with pharmacological interest. This application is significant for the development of new drugs and therapeutic agents, showcasing the compound's versatility and importance in medicinal chemistry (El‐Mekabaty, 2014).
Novel Synthesis Routes
Innovative synthesis routes have been developed for the preparation of 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides, showcasing a novel and efficient pathway that enhances the versatility of this compound derivatives. This novel synthesis route not only simplifies the production process but also opens up new possibilities for the synthesis of a wide range of derivatives with potential biological activities (Bobko et al., 2012).
properties
IUPAC Name |
5-amino-N-(2,4-dimethylphenyl)-1H-pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4O/c1-7-3-4-10(8(2)5-7)15-12(17)9-6-14-16-11(9)13/h3-6H,1-2H3,(H,15,17)(H3,13,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABFFGXYUXXKZON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=C(NN=C2)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.